Cas no 1096770-86-3 (2-amino-4-(thiophen-3-yl)benzoic acid)

• Product Name: 2-amino-4-(thiophen-3-yl)benzoic acid
• CAS No: 1096770-86-3
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 97782
• PubChem ID: 46741365
• Update Time: 2025-06-23

2-amino-4-(thiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-amino-4-(3-thienyl)-
• 2-Amino-4-(3-thienyl)benzoic acid
• 2-amino-4-thiophen-3-ylbenzoic acid
• F9995-0904
• 2-amino-4-(thiophen-3-yl)benzoic acid
• AKOS015958390
• 1096770-86-3
• DTXSID30675427
• 2-Amino-4-(3-thienyl)benzoic acid, 96%
• benzoic acid, 2-amino-4-(3-thienyl)-

• MDL： MFCD07357340
• Inchi： 1S/C11H9NO2S/c12-10-5-7(8-3-4-15-6-8)1-2-9(10)11(13)14/h1-6H,12H2,(H,13,14)
• InChI Key： DEROVNREILSZBL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)N

Computed Properties

• Exact Mass: 219.03500
• Monoisotopic Mass: 219.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 91.56000
• LogP: 3.27670

Additional information on 2-amino-4-(thiophen-3-yl)benzoic acid

2-Amino-4-(Thiophen-3-yl)Benzoic Acid: A Comprehensive Overview

2-Amino-4-(Thiophen-3-yl)Benzoic Acid (CAS No: 1096770-86-3) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and versatile functional groups, has been the subject of numerous studies aimed at exploring its potential applications in drug development, electronic materials, and beyond.

The molecular structure of 2-Amino-4-(Thiophen-3-yl)Benzoic Acid consists of a benzoic acid backbone with an amino group (-NH₂) at the 2-position and a thiophene ring substituted at the 4-position. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties and reactivity. Recent studies have highlighted the importance of this structure in modulating biological activities, particularly in enzyme inhibition and receptor binding.

One of the most promising applications of 2-Amino-4-(Thiophen-3-yl)Benzoic Acid lies in its potential as a lead compound for drug discovery. Researchers have explored its ability to inhibit various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain kinase enzymes, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, 2-Amino-4-(Thiophen-3-yl)Benzoic Acid has also been investigated for its role in materials science. The thiophene group imparts unique electronic properties to the molecule, making it a candidate for use in organic electronics. Recent advancements in this area have focused on incorporating this compound into conductive polymers and organic field-effect transistors (OFETs), where it has shown enhanced charge transport properties.

The synthesis of 2-Amino-4-(Thiophen-3-yl)Benzoic Acid involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and industrial applications.

Moreover, 2-Amino-4-(Thiophen-3-yl)Benzoic Acid has been studied for its antioxidant properties, which are attributed to the presence of electron-rich functional groups such as the amino and thiophene moieties. Antioxidants are crucial in preventing oxidative stress-related diseases, making this compound a valuable candidate for nutraceuticals and cosmeceuticals.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of 2-Amino-4-(Thiophen-3-yl)Benzoic Acid. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, further supporting its potential as a drug candidate.

In conclusion, 2-Amino-4-(Thiophen-3-y Benzoic Acid (CAS No: 1096770-86) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in future innovations within pharmacology and materials science.